Cas no 20972-08-1 (Stigmasteryl ferulate)

• Product name: Stigmasteryl ferulate
• CAS No: 20972-08-1
• MF: C₃₉H₅₆O₄
• MW: 588.859552383423
• CID: 5018296
• PubChem ID: 15056831

Stigmasteryl ferulate Chemical and Physical Properties

Names and Identifiers

• Stigmasteryl ferulate
• 2560PXB85N
• Stigmasterol ferulate
• Stigmasterol, 4-hydroxy-3-methoxycinnamate
• Stigmasterol 3-methoxy-4-hydroxybenzeneacrylate
• Q27253914
• Cinnamic acid, 4-hydroxy-3-methoxy-st
• STIGMASTA-5,22-DIEN-3-OL, 3-(3-(4-HYDROXY-3-METHOXYPHENYL)-2-PROPENOATE), (3.BETA.,22E)-
• 20972-08-1
• Stigmasta-5,22-dien-3-ol, 3-(3-(4-hydroxy-3-methoxyphenyl)-2-propenoate), (3beta,22E)-
• CINNAMIC ACID, 4-HYDROXY-3-METHOXY-STIGMASTA-5,22-DIEN-3.BETA.-YL ESTER
• [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• CHEMBL3797863
• Cinnamic acid, 4-hydroxy-3-methoxy-stigmasta-5,22-dien-3beta-yl ester
• UNII-2560PXB85N

• Inchi： 1S/C39H56O4/c1-8-28(25(2)3)12-9-26(4)32-15-16-33-31-14-13-29-24-30(19-21-38(29,5)34(31)20-22-39(32,33)6)43-37(41)18-11-27-10-17-35(40)36(23-27)42-7/h9-13,17-18,23,25-26,28,30-34,40H,8,14-16,19-22,24H2,1-7H3/b12-9+,18-11+/t26-,28-,30+,31+,32-,33+,34+,38+,39-/m1/s1
• InChI Key： NMWHNQAIHFWROQ-ZJNYQSGUSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 588.41786026g/mol
• Monoisotopic Mass: 588.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 142-144°C
• Boiling Point: 658.9±50.0 °C at 760 mmHg
• Flash Point: 193.4±23.6 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Stigmasteryl ferulate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids

Additional information on Stigmasteryl ferulate

Stigmasteryl Ferulate: A Comprehensive Overview

Stigmasteryl ferulate (CAS No. 20972-08-1) is a bioactive compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, which belongs to the class of feruloylated sterols, is derived from the combination of stigmasteryl alcohol and ferulic acid. Its unique chemical structure endows it with remarkable antioxidant, anti-inflammatory, and anticancer properties, making it a subject of extensive research in pharmacology, food science, and cosmetics.

The molecular formula of stigmasteryl ferulate is C34H54O4, and its molecular weight is 530.8 g/mol. The compound is characterized by its long hydrocarbon chain and the presence of a phenolic group, which contributes to its stability and bioavailability. Recent studies have highlighted the potential of stigmasteryl ferulate as a natural antioxidant, capable of scavenging free radicals and protecting cells from oxidative damage. This property makes it a promising candidate for use in functional foods and nutraceuticals.

One of the most significant breakthroughs in the study of stigmasteryl ferulate is its role in modulating cellular signaling pathways. Research has shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation and immune responses. By suppressing NF-κB, stigmasteryl ferulate exhibits potent anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis, inflammatory bowel disease, and cardiovascular disorders.

In addition to its antioxidant and anti-inflammatory properties, stigmasteryl ferulate has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Furthermore, stigmasteryl ferulate has been shown to enhance the efficacy of conventional chemotherapy drugs while reducing their side effects. These findings underscore its potential as a complementary therapy in oncology.

The application of stigmasteryl ferulate extends beyond medicine into the field of cosmetics. Due to its ability to protect skin cells from oxidative stress and UV-induced damage, this compound is increasingly being incorporated into skincare products. Recent advancements in nanotechnology have enabled the formulation of stigmasteryl ferulate-loaded nanoparticles, which enhance its delivery efficiency and bioavailability when applied topically.

From an agricultural perspective, stigmasteryl ferulate has been identified as a natural plant growth regulator. It plays a crucial role in promoting seed germination, enhancing root development, and improving stress tolerance in plants. This discovery opens new avenues for sustainable agriculture by reducing reliance on synthetic chemicals.

In conclusion, stigmasteryl ferulate (CAS No. 20972-08-1) is a multifaceted compound with immense potential across various industries. Its antioxidant, anti-inflammatory, anticancerous properties, along with its applications in cosmetics and agriculture, make it a subject of continued research interest. As scientists delve deeper into understanding its mechanisms of action and optimizing its delivery systems, stigmasteryl ferulate is poised to become an integral component of modern therapeutic and cosmetic formulations.